Cas no 1260836-72-3 (4-methoxy-3,5-dimethylbenzene-1-carboximidamide)

• Product Name: 4-methoxy-3,5-dimethylbenzene-1-carboximidamide
• CAS No: 1260836-72-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5207123
• PubChem ID: 53404358
• Update Time: 2025-05-20

4-methoxy-3,5-dimethylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3,5-dimethylbenzimidamide
• 4-methoxy-3,5-dimethylbenzenecarboximidamide
• 4-methoxy-3,5-dimethylbenzene-1-carboximidamide
• Benzenecarboximidamide, 4-methoxy-3,5-dimethyl-

• Inchi： 1S/C10H14N2O/c1-6-4-8(10(11)12)5-7(2)9(6)13-3/h4-5H,1-3H3,(H3,11,12)
• InChI Key： DEZFMELUZQNBMY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C(=N)N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 1.6
• Topological Polar Surface Area: 59.1

Additional information on 4-methoxy-3,5-dimethylbenzene-1-carboximidamide

4-Methoxy-3,5-dimethylbenzene-1-carboximidamide (CAS No. 1260836-72-3): An Overview

4-Methoxy-3,5-dimethylbenzene-1-carboximidamide (CAS No. 1260836-72-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMDCA, is characterized by its unique structural features, which include a methoxy group and two methyl groups attached to a benzene ring, along with a carboximidamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-methoxy-3,5-dimethylbenzene-1-carboximidamide can be represented as C₁₀H₁₄N₂O. The methoxy group (OCH₃) and the two methyl groups (CH₃) provide electron-donating effects, which can influence the compound's reactivity and binding properties. The carboximidamide group (NH-C(=NH)-NH₂) is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable functional group in drug design.

In recent years, MMDCA has been the subject of extensive research due to its potential as a lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that MMDCA demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages.

The antioxidant properties of MMDCA have also been investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) found that MMDCA effectively scavenged free radicals and protected cells from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its anti-inflammatory and antioxidant activities, MMDCA has shown potential as an anti-cancer agent. A study published in the journal Cancer Research in 2022 reported that MMDCA exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

The pharmacokinetic properties of MMDCA have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that MMDCA has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, toxicity studies have shown that MMDCA is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of MMDCA extend beyond its direct biological activities. It can serve as a valuable starting material for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers at the University of Oxford have used MMDCA as a scaffold to develop novel derivatives with improved potency and selectivity for specific targets. These derivatives have shown promising results in preclinical studies and are currently being evaluated for further development.

In conclusion, 4-methoxy-3,5-dimethylbenzene-1-carboximidamide (MMDCA) (CAS No. 1260836-72-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, highlighting its importance in the field of drug discovery.